Riluzole Hydrochloride
Riluzole Hydrochloride
Riluzole is a benzothiazole derivative with anti-excitotoxic effects that acts by blocking the presynaptic release of glutamate, indirectly antagonizing glutamate receptors, and inactivating neuronal voltage-gated Na Riluzole suppresses glutamate-induced seizures in rats at an ED50 value of 3.2 mg/kg and displays neuroprotective effects in hypoxic animals at an ED50 value of 4 mg/kg. Riluzole has been explored as a therapeutic for slowing disease progression of amyotrophic lateral sclerosis.
Brand Name:
Vulcanchem
CAS No.:
850608-87-6
VCID:
VC0109571
InChI:
InChI=1S/C8H5F3N2OS.ClH/c9-8(10,11)14-4-1-2-5-6(3-4)15-7(12)13-5;/h1-3H,(H2,12,13);1H
SMILES:
C1=CC2=C(C=C1OC(F)(F)F)SC(=N2)N.Cl
Molecular Formula:
C8H6ClF3N2OS
Molecular Weight:
270.66 g/mol
Riluzole Hydrochloride
CAS No.: 850608-87-6
Reference Standards
VCID: VC0109571
Molecular Formula: C8H6ClF3N2OS
Molecular Weight: 270.66 g/mol
| CAS No. | 850608-87-6 |
|---|---|
| Product Name | Riluzole Hydrochloride |
| Molecular Formula | C8H6ClF3N2OS |
| Molecular Weight | 270.66 g/mol |
| IUPAC Name | 6-(trifluoromethoxy)-1,3-benzothiazol-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C8H5F3N2OS.ClH/c9-8(10,11)14-4-1-2-5-6(3-4)15-7(12)13-5;/h1-3H,(H2,12,13);1H |
| Standard InChIKey | QEAOELIJQRYJJS-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1OC(F)(F)F)SC(=N2)N.Cl |
| Canonical SMILES | C1=CC2=C(C=C1OC(F)(F)F)SC(=N2)N.Cl |
| Appearance | Assay:≥99%A white to off-white solid |
| Description | Riluzole is a benzothiazole derivative with anti-excitotoxic effects that acts by blocking the presynaptic release of glutamate, indirectly antagonizing glutamate receptors, and inactivating neuronal voltage-gated Na Riluzole suppresses glutamate-induced seizures in rats at an ED50 value of 3.2 mg/kg and displays neuroprotective effects in hypoxic animals at an ED50 value of 4 mg/kg. Riluzole has been explored as a therapeutic for slowing disease progression of amyotrophic lateral sclerosis. |
| Synonyms | 6-(Trifluoromethoxy)-2-benzothiazolamine Monohydrochloride |
| PubChem Compound | 6419992 |
| Last Modified | Nov 11 2021 |
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